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Cat. No.: B1263167 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: The interaction between small GTPases like Rac and cellular membranes is

fundamental to numerous signaling pathways, including cell motility, cytoskeletal regulation,

and the activation of enzymes like NADPH oxidase.[1][2] 1-stearoyl-2-oleoyl-sn-glycero-3-

phosphocholine (SOPC) is a common asymmetric phospholipid in biological membranes, often

used in model systems to investigate the physicochemical properties of lipid bilayers.[3][4]

Molecular dynamics (MD) simulations provide an atomic-level lens to study the dynamics,

energetics, and structural changes that occur when proteins like Rac associate with an SOPC

membrane.[5]

These application notes provide a detailed protocol for setting up, running, and analyzing MD

simulations of a Rac protein interacting with a model SOPC bilayer. The resulting data can

elucidate the specific lipid interactions that govern protein localization and function, offering

valuable insights for understanding disease mechanisms and for the rational design of

therapeutic agents that modulate these processes.

Part 1: System Components
1-Stearoyl-2-oleoyl-sn-glycero-3-phosphocholine
(SOPC)
SOPC is an asymmetric phospholipid featuring a saturated stearic acid (18:0) at the sn-1

position and a monounsaturated oleic acid (18:1) at the sn-2 position of the glycerol backbone.
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[6][7] This asymmetry, with one ordered and one disordered acyl chain, makes it a

representative component of fluid-phase biological membranes.
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arrow 1. System Preparation

2. Select Force Field
(e.g., CHARMM36m, AMBER/Lipid21)

a. Obtain Rac PDB Structure

b. Build SOPC Bilayer
(e.g., CHARMM-GUI)

c. Combine Protein & Membrane

d. Solvate & Add Ions

3. Energy Minimization
(Steepest Descent)

4. System Equilibration

a. NVT (Constant Volume)
Restrain Protein & Lipids

5. Production MD Run
(Collect Trajectory Data)

b. NPT (Constant Pressure)
Release Restraints Sequentially

6. Trajectory Analysis

a. Structural Properties
(APL, Thickness, RMSD)

b. Dynamic Properties
(Diffusion)

c. Interaction Analysis
(H-bonds, Energy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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